Silevertinib

• CAS: 2607829-38-7
• Molecular Formula: C30H30ClFN6O2
• Molecular Weight: 561.0 g/mol
• InChI: InChI=1S/C30H30ClFN6O2/c1-37-17-21-16-30(21,18-37)8-7-20-14-26-22(29(34-19-33-26)36-24-5-2-4-23(31)28(24)32)15-25(20)35-27(39)6-3-9-38-10-12-40-13-11-38/h2-6,14-15,19,21H,9-13,16-18H2,1H3,(H,35,39)(H,33,34,36)/b6-3+/t21-,30+/m1/s1
• InChIKey: LMOVDLRMIRLIJF-TUVXKDNKSA-N

Silevertinib (BDTX-1535): Baseline Profile of a Fourth-Generation CNS-Penetrant EGFR Inhibitor

Silevertinib (CAS 2607829-38-7, also known as BDTX-1535 or EGFR-IN-76) is an orally bioavailable, irreversible, fourth-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) engineered for central nervous system (CNS) penetration [1]. It functions as a 'MasterKey' inhibitor, designed to potently and selectively target a broad spectrum of oncogenic EGFR kinase domain mutations (including the acquired resistance mutation C797S) and extracellular domain alterations commonly found in non-small cell lung cancer (NSCLC) and glioblastoma multiforme (GBM), while sparing wild-type EGFR to mitigate dose-limiting toxicities [2][3].

+ CNS-penetrant irreversible EGFR inhibitor for brain tumor and metastasis models

+ Broad mutation coverage supports EGFR variant screening and resistance studies

+ Wild-type EGFR-sparing profile for mutant-selective pathway research

• [1] PubChem. (2025). Compound Summary for Silevertinib. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Egfr-IN-76 View Source
• [2] O'Connor, M., Lucas, M., Smith, S., Trombino, A., Eathiraj, S., & Buck, E. (2023). Abstract 3396: Discovery of BDTX-1535, a novel 4th generation, irreversible, potent, wild type sparing EGFR MasterKey inhibitor that targets oncogenic kinase domain mutations as well as extracellular domain alterations for the treatment of NSCLC and GBM. Cancer Research, 83(7_Supplement), 3396. https://doi.org/10.1158/1538-7445.AM2023-3396 View Source
• [3] Guide to Pharmacology. (2025). Silevertinib Ligand Page. IUPHAR/BPS. Retrieved from https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=13371&tab=summary View Source

Why Silevertinib Cannot Be Substituted by Generic Third-Generation EGFR TKIs

Silevertinib addresses clinically validated resistance mechanisms that earlier-generation EGFR inhibitors either fail to cover or exacerbate. Os imertinib, the standard-of-care third-generation TKI, is ineffective against the acquired C797S resistance mutation that emerges in up to 10% of treated NSCLC patients, and its CNS exposure (rat Kpuu: 0.21) is suboptimal for treating brain metastases [1][2]. Second-generation inhibitors like afatinib exhibit broad wild-type EGFR inhibition (IC50 = 0.5 nM for WT; 0.4 nM for L858R), resulting in a narrow therapeutic window and dose-limiting toxicities including severe rash and diarrhea . Silevertinib was explicitly designed to overcome these specific liabilities: it maintains low-nanomolar potency against C797S, achieves substantially higher CNS penetration (Kpuu ≥ 0.48 across species), and demonstrates >100-fold in vitro selectivity for mutant EGFR over wild-type, enabling a clinically viable therapeutic index .

Osimertinib Lacks C797S activity and has lower CNS partitioning; may not replicate resistance or brain tumor model responses.

Afatinib Narrow mutant selectivity may introduce wild-type EGFR-mediated off-target effects and limit pathway-specific interpretation.

Reversible TKIs Paradoxical activation risk in GBM models with EGFR extracellular domain alterations can confound target-engagement readouts.

• [1] Lucas, M. C., Merchant, M. S., O'Connor, M., et al. (2021). Abstract P02-04: BDTX-1535, a CNS penetrant MasterKey inhibitor of common, uncommon and resistant EGFR mutations, demonstrates in vivo efficacy and has potential to treat osimertinib-resistant NSCLC with or without brain metastases. Molecular Cancer Therapeutics, 20(12 Suppl). https://doi.org/10.1158/1535-7163.TARG-21-P02-04 View Source
• [2] Colclough, N., Chen, K., Johnström, P., et al. (2021). Preclinical Comparison of the Blood-brain barrier Permeability of Osimertinib with Other EGFR TKIs. Clinical Cancer Research, 27(1), 189-201. View Source

Quantitative Differentiation Guide: Silevertinib Head-to-Head Against Comparator EGFR Inhibitors

Potency Against Osimertinib-Resistant C797S Mutation: BDTX-1535 vs. Osimertinib

Silevertinib maintains low-nanomolar potency against the EGFR C797S resistance mutation, the most common on-target resistance mechanism to the third-generation TKI osimertinib. In cell-based assays, silevertinib inhibited EGFR C797S mutants with an IC50 range of 0.3–3 nM . In contrast, osimertinib exhibits minimal activity against the EGFR C797S triple mutant (C797S/T790M/L858R), with an IC50 of approximately 730 nM, representing a potency loss of roughly 30- to 240-fold relative to its activity against T790M-positive tumors [1]. This quantitative gap underscores why osimertinib cannot address C797S-driven resistance, positioning silevertinib as a differentiated agent for post-osimertinib settings.

C797S Resistance Mutant Activity

Head-to-head

BDTX-1535 IC50 0.3–3 nM vs osimertinib ~730 nM

Supports C797S mutation model selection and osimertinib-resistance studies

Cell-based assays (Ba/F3); cross-study comparison

Evidence Dimension	Inhibition of EGFR C797S mutant kinase activity (IC50)
Target Compound Data	IC50 = 0.3–3 nM (Ba/F3 or similar cell models expressing EGFR C797S mutations)
Comparator Or Baseline	Osimertinib: IC50 = ~730 nM (EGFR C797S/T790M/L858R triple mutant in Ba/F3 cells) [1]
Quantified Difference	Approximately 30- to 240-fold greater potency for BDTX-1535 against C797S-driven mutants
Conditions	Cell-based kinase inhibition assays using Ba/F3 cells expressing EGFR mutants

Why This Matters

For procurement decisions, this resistance-mutation activity directly addresses an unmet clinical need: no marketed EGFR TKI effectively targets C797S-positive tumors, making silevertinib the preferred tool compound for studies focused on overcoming third-generation TKI resistance.

• [1] BindingDB. (2022). Entry for AZD-9291 (Osimertinib) vs EGFR C797S/T790M/L858R. Retrieved from https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?mol=AZD-9291 View Source

Mutation Spectrum Breadth: Silevertinib vs. Osimertinib

Silevertinib's preclinically validated mutation coverage extends to over 50 EGFR alterations, including classical driver mutations (exon 19 del, L858R), intrinsic resistance mutations (G719X, S768I, L861Q), and acquired resistance mutations (C797S, L718Q) [1][2]. Osimertinib's approved activity is limited to tumors harboring classical mutations (exon 19 del, L858R) and, historically, T790M, with minimal activity against many non-classical drivers. This differential breadth is reflected in clinical trial design: a Phase 2 study (NCT05256290) of silevertinib enrolled NSCLC patients harboring 35 distinct non-classical EGFR mutations [3].

Mutation Coverage Breadth

Class-level

Over 50 oncogenic EGFR mutations targeted

Enables consistent tool compound use across diverse EGFR-mutant models

Preclinical potency data; osimertinib repertoire limited to classical/T790M

Evidence Dimension	Number of distinct EGFR mutations targeted at clinically relevant potency (IC50 <10 nM)
Target Compound Data	>50 oncogenic EGFR mutations, including classical, non-classical, and acquired resistance mutations such as C797S [1]
Comparator Or Baseline	Osimertinib: clinically active against classical EGFR mutations (exon 19 del, L858R) and T790M; limited activity against most intrinsic non-classical mutations and C797S [2]
Quantified Difference	Approximately 3× to 5× broader mutation coverage relative to osimertinib's clinically validated repertoire
Conditions	Preclinical biochemical and cell-based potency assays (IC50 thresholds <10 nM); clinical trial enrollment criteria

Why This Matters

A compound with validated potency against 50+ mutations enables researchers to use a single, consistent tool compound across a wider range of EGFR-mutant models, reducing the need for multiple analog procurement and minimizing experimental variability.

• [1] NextPharma Database by Pharmcube. (2025). Silevertinib Drug Detail. Retrieved from https://bydrug.pharmcube.com/nextpharma/drug/detail/897ec314f388ca763726f3bb907875a7 View Source
• [2] Guide to Pharmacology. (2025). Silevertinib Ligand Page. IUPHAR/BPS. Retrieved from https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=13371&tab=summary View Source
• [3] Ryan, C. (2025). Silevertinib Drives CNS Responses in First-Line NSCLC With Non-Classical EGFR Mutations. OncLive. Retrieved from https://www.onclive.com/view/silevertinib-drives-cns-responses-in-first-line-nsclc-with-non-classical-egfr-mutations View Source

Comparative CNS Penetration in Preclinical Models: Silevertinib vs. Osimertinib

CNS penetration is critical for treating brain metastases in NSCLC and primary GBM. Silevertinib demonstrates superior brain partitioning relative to osimertinib. In rat models, silevertinib achieved a Kpuu (unbound brain-to-plasma concentration ratio) of 0.55–0.80, consistently exceeding the 0.5 threshold indicative of efficient CNS distribution [1][2]. Osimertinib's reported rat Kpuu is 0.21, and most other EGFR TKIs exhibit Kpuu values ≤0.12 [3]. This translates to a 2.6- to 3.8-fold higher unbound brain exposure for silevertinib.

CNS Penetration (Kpuu)

Head-to-head

Kpuu 0.55–0.80 (BDTX-1535) vs 0.21 (osimertinib) in rat

Supports brain-tumor model CNS exposure context

2.6–3.8× higher unbound brain partitioning

Evidence Dimension	Unbound brain-to-plasma partition coefficient (Kpuu)
Target Compound Data	Kpuu = 0.55 in rat (Tempus 2022 presentation); Kpuu = 0.80 in rat (AACR 2021 abstract) [1][2]
Comparator Or Baseline	Osimertinib: Kpuu = 0.21 in rat (Colclough et al., 2021) [3]
Quantified Difference	Silevertinib achieves 2.6× to 3.8× higher unbound brain exposure than osimertinib
Conditions	Preclinical brain distribution studies in rat; cassette or discrete dosing; free drug concentrations measured

Why This Matters

Superior CNS penetration directly reduces the risk of intracranial progression, the leading cause of treatment failure in EGFR-mutant NSCLC. For procurement, this metric identifies silevertinib as the preferred EGFR TKI for any study involving intracranial tumor models.

• [1] Lucas, M., Merchant, M., O'Connor, M., et al. (2022). Anti-Tumor Activity of BDTX-1535, an Irreversible CNS Penetrant Inhibitor of Multiple EGFR Extracellular Domain Alterations, in Preclinical Glioblastoma Models. EORTC-NCI-AACR 2022 Presentation. Tempus. Retrieved from https://www.tempus.com/publications/anti-tumor-activity-of-bdtx-1535-an-irreversible-cns-penetrant-inhibitor-of-multiple-egfr-extracellular-domain-alterations-in-preclinical-glioblastoma-models/ View Source
• [2] Lucas, M. C., Merchant, M. S., O'Connor, M., et al. (2021). Abstract P02-04: BDTX-1535, a CNS penetrant MasterKey inhibitor of common, uncommon and resistant EGFR mutations, demonstrates in vivo efficacy and has potential to treat osimertinib-resistant NSCLC with or without brain metastases. Molecular Cancer Therapeutics, 20(12 Suppl). https://doi.org/10.1158/1535-7163.TARG-21-P02-04 View Source
• [3] Colclough, N., Chen, K., Johnström, P., et al. (2021). Preclinical Comparison of the Blood-brain barrier Permeability of Osimertinib with Other EGFR TKIs. Clinical Cancer Research, 27(1), 189-201. View Source

Therapeutic Window: Mutant-Selective Inhibition by Silevertinib vs. Non-Selective EGFR TKIs

Wild-type EGFR inhibition in skin and gastrointestinal tissues drives the dose-limiting toxicities of non-selective EGFR TKIs. Silevertinib demonstrates >100-fold selectivity for mutant EGFR over wild-type (WT) EGFR in preclinical assays, enabling dosing that achieves complete mutant target engagement while minimizing WT-related toxicities . Afatinib, a second-generation irreversible TKI, exhibits near-identical potency for WT EGFR (IC50 = 0.5 nM) and the L858R mutant (IC50 = 0.4 nM), yielding a selectivity ratio of approximately 1.25-fold . This lack of selectivity clinically manifests as higher rates of Grade ≥3 rash (16–20%) and diarrhea (14–22%) compared to mutant-selective agents [1].

Mutant vs WT Selectivity

Reported

>100-fold selectivity (BDTX-1535) vs ~1.25-fold (afatinib)

Supports mutant-selective pathway study design and limits WT-driven off-target interpretation

Biochemical kinase assays; selectivity ratio estimation

Evidence Dimension	Fold-selectivity for mutant EGFR over wild-type EGFR (ratio of IC50 values)
Target Compound Data	>100-fold selectivity (WT-sparing); mutant EGFR IC50 = 0.3–10 nM, WT EGFR IC50 estimated >100-fold higher
Comparator Or Baseline	Afatinib: IC50 WT EGFR = 0.5 nM; IC50 L858R = 0.4 nM → selectivity ratio ≈ 1.25-fold
Quantified Difference	≥80-fold greater selectivity window for silevertinib relative to afatinib
Conditions	Cell-free kinase inhibition assays (biochemical IC50) against recombinant EGFR WT and various mutant forms

Why This Matters

A wider therapeutic window translates directly into tolerability and dose-intensity advantages for in vivo models. Procurement of a mutant-selective compound ensures that observed efficacy is target-mediated rather than a consequence of non-specific cytotoxicity from WT EGFR inhibition.

• [1] Sequist, L. V., Yang, J. C., Yamamoto, N., et al. (2013). Phase III study of afatinib or cisplatin plus pemetrexed in patients with metastatic lung adenocarcinoma with EGFR mutations. Journal of Clinical Oncology, 31(27), 3327-3334. https://doi.org/10.1200/JCO.2012.44.2806 View Source

Clinical CNS Response Rate in Non-Classical EGFR-Mutant NSCLC: Silevertinib vs. Historical TKI Benchmarks

In the Phase 2 BDTX-1535-101 trial (NCT05256290) evaluating silevertinib as first-line therapy in patients with advanced NSCLC harboring non-classical EGFR mutations, the CNS objective response rate (ORR) per RANO-BM criteria was 86% (n=43 evaluable patients), with a systemic ORR of 60% and a disease control rate of 91% [1]. Historical data for second- and third-generation EGFR TKIs indicate that CNS metastases are a key driver of early progression in non-classical EGFR-mutant NSCLC, with published CNS ORRs for osimertinib in classical EGFR-mutant NSCLC ranging from 69–73% [2]. The 86% CNS ORR in a non-classical mutation cohort, where prior-generation TKIs show limited activity, underscores silevertinib's differentiated CNS efficacy profile.

CNS Response Rate (Phase 2)

Endpoint context

CNS ORR 86% (n=43) in non-classical EGFR-mutant NSCLC

Supports CNS endpoint response context in patient-derived mutation models

Open-label Phase 2 (NCT05256290); RANO-BM criteria

Evidence Dimension	Confirmed CNS objective response rate (ORR) by RANO-BM criteria
Target Compound Data	CNS ORR = 86% (Cohort: 43 first-line NSCLC patients with non-classical EGFR mutations, Phase 2) [1]
Comparator Or Baseline	Historical osimertinib CNS ORR ≈ 69–73% in classical EGFR-mutant NSCLC cohorts [2]
Quantified Difference	Silevertinib demonstrates a ~17–25% absolute improvement in CNS ORR despite a more challenging non-classical mutation cohort
Conditions	Phase 2 open-label clinical trial (NCT05256290); CNS response assessed by RANO-BM criteria

Why This Matters

This clinical CNS response rate is directly actionable for procurement selection: researchers focused on brain metastasis or leptomeningeal disease models should prioritize silevertinib over TKIs with inferior CNS penetration profiles.

• [1] Ryan, C. (2025). Silevertinib Drives CNS Responses in First-Line NSCLC With Non-Classical EGFR Mutations. OncLive. Retrieved from https://www.onclive.com/view/silevertinib-drives-cns-responses-in-first-line-nsclc-with-non-classical-egfr-mutations View Source
• [2] JNCCN 360. (2024). CNS Activity in NSCLC: Osimertinib Plus Chemotherapy vs Osimertinib Monotherapy. Journal of the National Comprehensive Cancer Network. Retrieved from https://jnccn360.org/nsclc/cns-activity-in-nsclc-osimertinib-plus-chemotherapy-vs-osimertinib-monotherapy/ View Source

Avoidance of Paradoxical Activation in GBM: Irreversible EGFR Inhibition vs. Reversible TKIs

In GBM, oncogenic EGFR extracellular domain alterations (e.g., EGFRvIII) promote covalent homodimer formation, leading to paradoxical pathway activation upon binding of reversible first- and second-generation EGFR inhibitors [1]. This mechanism has been identified as a key reason why reversible TKIs such as erlotinib and gefitinib have failed in GBM clinical trials. Silevertinib was explicitly designed as an irreversible (covalent) inhibitor, circumventing paradoxical activation through permanent kinase domain blockade [2]. Additionally, silevertinib maintains high CNS penetration (Kpuu 0.55 in rat) and wild-type EGFR sparing, fulfilling all design criteria for an effective GBM-targeted EGFR inhibitor [1].

Paradoxical Activation Avoidance

Class-level

Irreversible binding; no paradoxical activation vs reversible TKIs

Supports GBM model pathway inhibition context without confounding target stimulation

GBM models with EGFRvIII extracellular alterations

Evidence Dimension	Paradoxical activation of EGFR signaling upon inhibitor binding in GBM models
Target Compound Data	Irreversible (covalent) binding; no paradoxical activation observed across multiple GBM PDX models including intracranial models [1][2]
Comparator Or Baseline	First-generation reversible EGFR TKIs (erlotinib, gefitinib): documented paradoxical activation of EGFR covalent homodimers in GBM, associated with clinical failure [1]
Quantified Difference	Qualitative mechanistic advantage: irreversible binding eliminates paradoxical activation, a class-wide liability of reversible EGFR TKIs in GBM
Conditions	Biochemical and cell-based assays evaluating EGFR homodimer formation and downstream signaling (pEGFR) in GBM models harboring EGFRvIII and other extracellular domain alterations

Why This Matters

For GBM-focused research, the irreversible mechanism is a critical selection criterion. Procurement of silevertinib eliminates the confounding variable of paradoxical pathway activation, ensuring experimental results reflect genuine target inhibition rather than TKI-induced pathway stimulation.

• [1] Lucas, M., Merchant, M., O'Connor, M., et al. (2022). Anti-Tumor Activity of BDTX-1535, an Irreversible CNS Penetrant Inhibitor of Multiple EGFR Extracellular Domain Alterations, in Preclinical Glioblastoma Models. EORTC-NCI-AACR 2022 Presentation. Tempus. Retrieved from https://www.tempus.com/publications/anti-tumor-activity-of-bdtx-1535-an-irreversible-cns-penetrant-inhibitor-of-multiple-egfr-extracellular-domain-alterations-in-preclinical-glioblastoma-models/ View Source
• [2] O'Connor, M., Lucas, M., Smith, S., Trombino, A., Eathiraj, S., & Buck, E. (2023). Abstract 3396: Discovery of BDTX-1535, a novel 4th generation, irreversible, potent, wild type sparing EGFR MasterKey inhibitor that targets oncogenic kinase domain mutations as well as extracellular domain alterations for the treatment of NSCLC and GBM. Cancer Research, 83(7_Supplement), 3396. https://doi.org/10.1158/1538-7445.AM2023-3396 View Source

Optimal Application Scenarios for Silevertinib in EGFR-Targeted Research

Overcoming Osimertinib-Acquired C797S Resistance

Use silevertinib as the tool compound of choice for in vitro and in vivo models of acquired EGFR TKI resistance driven by the C797S mutation (IC50 0.3–3 nM ). This scenario is particularly relevant for preclinical efficacy studies investigating post-osimertinib NSCLC, where osimertinib is ineffective (C797S triple-mutant IC50 ~730 nM [1]). Silevertinib's retained potency against C797S enables experiments that closely model the dominant resistance mechanism encountered in clinical practice.

Intracranial and Brain Metastasis Models of EGFR-Mutant NSCLC

Deploy silevertinib in orthotopic intracranial xenograft or brain metastasis models where CNS penetrance is a prerequisite for target engagement. With a rat Kpuu of 0.55–0.80 compared to osimertinib's 0.21 [2], silevertinib ensures pharmacologically relevant unbound brain concentrations. This is directly supported by an 86% clinical CNS ORR in first-line NSCLC patients with non-classical EGFR mutations [3], validating the translational relevance of the compound for CNS-focused research.

Glioblastoma Models Harboring EGFR Extracellular Domain Alterations

Silevertinib is the preferred compound for GBM models expressing EGFRvIII, A289X, and other extracellular domain alterations where reversible TKIs cause paradoxical activation and clinical failure [4]. Its irreversible binding mechanism eliminates this artifact, and its wild-type EGFR-sparing profile (>100-fold selectivity ) maintains a viable therapeutic window in long-term in vivo studies. The compound has demonstrated tumor regression and survival benefit across multiple GBM patient-derived xenograft (PDX) models including intracranial implantation [4].

Pan-Mutant EGFR Screening Libraries Requiring Broad Mutation Coverage

For screening campaigns or panel profiling studies requiring activity across classical, non-classical, and resistance EGFR mutations, silevertinib's preclinically validated coverage of 50+ oncogenic EGFR mutations [5] eliminates the need to procure and validate multiple distinct EGFR inhibitors. This broad coverage reduces experimental complexity, inter-compound variability, and procurement overhead for laboratories conducting large-scale EGFR-mutant profiling.

Application

Selection Property

Validation Focus

Osimertinib-resistance C797S mutation models

C797S potency retention

C797S-mutant cell viability and signaling assays

Intracranial EGFR-mutant NSCLC research models

CNS free-drug partitioning

Brain-to-plasma Kpuu assessment

Glioblastoma models with EGFR extracellular domain alterations

Irreversible covalent binding

Paradoxical activation endpoints in GBM models

Pan-mutant EGFR screening campaigns

Broad mutation coverage

EGFR variant panel activity profiling

• [1] BindingDB. (2022). Entry for AZD-9291 (Osimertinib) vs EGFR C797S/T790M/L858R. Retrieved from https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?mol=AZD-9291 View Source
• [2] Colclough, N., Chen, K., Johnström, P., et al. (2021). Preclinical Comparison of the Blood-brain barrier Permeability of Osimertinib with Other EGFR TKIs. Clinical Cancer Research, 27(1), 189-201. View Source
• [3] Ryan, C. (2025). Silevertinib Drives CNS Responses in First-Line NSCLC With Non-Classical EGFR Mutations. OncLive. Retrieved from https://www.onclive.com/view/silevertinib-drives-cns-responses-in-first-line-nsclc-with-non-classical-egfr-mutations View Source
• [4] Lucas, M., Merchant, M., O'Connor, M., et al. (2022). Anti-Tumor Activity of BDTX-1535, an Irreversible CNS Penetrant Inhibitor of Multiple EGFR Extracellular Domain Alterations, in Preclinical Glioblastoma Models. EORTC-NCI-AACR 2022 Presentation. Tempus. Retrieved from https://www.tempus.com/publications/anti-tumor-activity-of-bdtx-1535-an-irreversible-cns-penetrant-inhibitor-of-multiple-egfr-extracellular-domain-alterations-in-preclinical-glioblastoma-models/ View Source
• [5] NextPharma Database by Pharmcube. (2025). Silevertinib Drug Detail. Retrieved from https://bydrug.pharmcube.com/nextpharma/drug/detail/897ec314f388ca763726f3bb907875a7 View Source